Cas no 89891-69-0 (3-Bromo-4-formylbenzonitrile)

3-Bromo-4-formylbenzonitrile structure
3-Bromo-4-formylbenzonitrile structure
Product Name:3-Bromo-4-formylbenzonitrile
CAS No:89891-69-0
MF:C8H4BrNO
MW:210.027461051941
MDL:MFCD09261031
CID:712430
PubChem ID:20510518
Update Time:2024-10-26

3-Bromo-4-formylbenzonitrile Chemical and Physical Properties

Names and Identifiers

    • 3-Bromo-4-formylbenzonitrile
    • 2-Bromo-4-cyanobenzaldehyde
    • Benzonitrile,3-bromo-4-formyl-
    • 3-Bromo-4-formyl-benzonitrile
    • ADHKMYHLJHBOKB-UHFFFAOYSA-N
    • FCH1391911
    • AM83129
    • CM10650
    • AS06403
    • AX8213188
    • ST24041868
    • C3234
    • X2123
    • 3-Bromo-4-formylbenzonitrile (ACI)
    • Benzaldehyde, 2-bromo-4-cyano- (7CI)
    • CK2090
    • SY105076
    • DTXSID10608253
    • AS-18775
    • AC-28589
    • AKOS015904297
    • SB39710
    • EN300-97890
    • C8H4BrNO
    • MFCD09261031
    • Z1269207666
    • 89891-69-0
    • 2-Bromo-4-cyanobenzaldehyde;
    • CS-0043153
    • DB-366151
    • SCHEMBL1232609
    • MDL： MFCD09261031
    • Inchi： 1S/C8H4BrNO/c9-8-3-6(4-10)1-2-7(8)5-11/h1-3,5H
    • InChI Key： ADHKMYHLJHBOKB-UHFFFAOYSA-N
    • SMILES： N#CC1C=C(Br)C(C=O)=CC=1

Computed Properties

  • Exact Mass: 208.94800
  • Monoisotopic Mass: 208.94763g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 196
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 40.9
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 1.8

Experimental Properties

  • Density: 1.65
  • Melting Point: 118-120 ºC
  • Boiling Point: 308 ºC
  • Flash Point: 140 ºC
  • PSA: 40.86000
  • LogP: 2.13328

3-Bromo-4-formylbenzonitrile Security Information

3-Bromo-4-formylbenzonitrile Customs Data

  • HS CODE：2926909090
  • Customs Data：

    China Customs Code:

    2926909090

    Overview:

    2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

3-Bromo-4-formylbenzonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.
10R0504-1g
3-Bromo-4-formyl-benzonitrile
 89891-69-0 97%
1g
 678.43CNY 2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.
10R0504-5g
3-Bromo-4-formyl-benzonitrile
 89891-69-0 97%
5g
 2162.51CNY 2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.
10R0504-25g
3-Bromo-4-formyl-benzonitrile
 89891-69-0 97%
25g
 6360.32CNY 2021-05-07
Chemenu
CM109513-1g
3-Bromo-4-formylbenzonitrile
 89891-69-0 95+%
1g
 $116 2021-06-17
Chemenu
CM109513-5g
3-Bromo-4-formylbenzonitrile
 89891-69-0 95+%
5g
 $338 2021-06-17
Chemenu
CM109513-10g
3-Bromo-4-formylbenzonitrile
 89891-69-0 95+%
10g
 $604 2021-06-17
Fluorochem
231195-1g
3-Bromo-4-formylbenzonitrile
 89891-69-0 95%
1g
 ￡90.00 2022-02-28
Fluorochem
231195-5g
3-Bromo-4-formylbenzonitrile
 89891-69-0 95%
5g
 ￡264.00 2022-02-28
Fluorochem
231195-25g
3-Bromo-4-formylbenzonitrile
 89891-69-0 95%
25g
 ￡925.00 2022-02-28
Alichem
A014000229-5g
2-Bromo-4-cyanobenzaldehyde
 89891-69-0 97%
5g
 $286.11 2023-08-31

3-Bromo-4-formylbenzonitrile Production Method

Production Method 1

1314031-85-0 1314031-85-0
89891-69-0 89891-69-0
Reaction Conditions
1.1 Reagents: Formaldehyde ,  p-Toluenesulfonic acid Solvents: Tetrahydrofuran ,  Water ;  15 min, 100 °C
Reference
Selective ortho-Bromination of Substituted Benzaldoximes Using Pd-Catalyzed C-H Activation: Application to the Synthesis of Substituted 2-Bromobenzaldehydes
Dubost, Emmanuelle; Fossey, Christine; Cailly, Thomas; Rault, Sylvain; Fabis, Frederic, Journal of Organic Chemistry, 2011, 76(15), 6414-6420

Production Method 2

105-07-7 105-07-7
89891-69-0 89891-69-0
Reaction Conditions
1.1 Reagents: N-Bromosuccinimide ,  Trifluoromethanesulfonic acid Catalysts: 2-Amino-4-nitrobenzoic acid ,  Silver trifluoroacetate ,  Palladium diacetate Solvents: 1,2-Dichloroethane ;  24 h, 90 °C
Reference
Diverse ortho-C(sp2)-H Functionalization of Benzaldehydes Using Transient Directing Groups
Liu, Xi-Hai; Park, Hojoon; Hu, Jun-Hao; Hu, Yan; Zhang, Qun-Liang; et al, Journal of the American Chemical Society, 2017, 139(2), 888-896

Production Method 3

42872-74-2 42872-74-2
89891-69-0 89891-69-0
Reaction Conditions
1.1 Reagents: N-Bromosuccinimide Catalysts: Benzoyl peroxide Solvents: Carbon tetrachloride ;  2 d, reflux
1.2 Reagents: Dimethylamine Solvents: Water ;  90 min, 60 °C
1.3 Reagents: Hydrochloric acid Solvents: Water ;  90 min, acidified, 50 °C
Reference
A Kinetic and Fluorogenic Enhancement Strategy for Labeling of Nucleic Acids
Loehr, Morten O.; Luedtke, Nathan W., Angewandte Chemie, 2022, 61(22),

3-Bromo-4-formylbenzonitrile Raw materials

3-Bromo-4-formylbenzonitrile Preparation Products

3-Bromo-4-formylbenzonitrile Related Literature

89891-69-0 (3-Bromo-4-formylbenzonitrile) Related Products

Recommended suppliers
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent